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Compound of Interest

Compound Name: R-6890
Cat. No.: B15620711
Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides essential information and step-by-step procedures for the safe disposal of
R-6890, a potent synthetic opioid analytical reference standard.

Disclaimer: The Safety Data Sheet (SDS) from one supplier states that R-6890 is not a
hazardous substance or mixture.[1] However, other sources categorize it as a potent opioid
analgesic.[2] Given this discrepancy and the potential for significant harm associated with
opioids, it is imperative to handle and dispose of R-6890 with the high degree of caution

appropriate for a potent, controlled substance.

Key Safety and Disposal Information

The following table summarizes crucial data for the safe handling and disposal of R-6890.
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Parameter Information Source
8-[1-(4-chlorophenyl)ethyl]-1-

Chemical Name phenyl-1,3,8- MedChemExpress
triazaspiro[4.5]decan-4-one

CAS Number 3222-88-6 MedChemExpress

Molecular Formula C21H24CIN30O MedChemExpress

Hazard Classification

Stated as "Not a hazardous
substance or mixture" by one
supplier, but categorized as a
potent synthetic opioid by
others. It is prudent to handle
as a hazardous and controlled

substance.

MedChemExpress, Cayman

Chemical

Personal Protective Equipment
(PPE)

Standard laboratory PPE
including a lab coat, chemical-
resistant gloves, and safety

glasses with side shields.

General Laboratory Best

Practices

Primary Disposal Method

Via a licensed hazardous
waste disposal company or a
DEA-registered reverse

distributor.

General Guidance for

Controlled Substances

Spill Procedure

Evacuate the area. Wear
appropriate PPE. Absorb the
spill with inert material and
place it in a sealed container

for disposal.

General Laboratory Best

Practices

Disposal Workflow for R-6890

The following diagram outlines the decision-making process for the proper disposal of R-6890.
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(Start: R-6890 Waste GeneratecD

Segregate R-6890 waste
from other waste streams

Label waste container clearly:
'Hazardous Waste - R-6890'

Store securely in a designated
and controlled area

'

Is R-6890 a controlled
substance in your jurisdiction?

Contact Environmental Health &
Safety (EHS) Department

If not controlled but hazardous

Arrange for disposal via a Arrange for disposal via a
DEA-registered reverse distributor licensed hazardous waste contractor

Complete all required
waste disposal documentation

(End: Compliant DisposaD

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of R-6890.
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Detailed Experimental Protocol for Disposal

Due to its nature as a potent synthetic opioid and likely classification as a controlled substance,
the primary and required method for the disposal of R-6890 is through a licensed and regulated
service. On-site chemical neutralization is not recommended due to the potential for incomplete
reaction and the creation of other hazardous byproducts.

Step 1: Segregation and Containerization

e Immediately upon generation, segregate all R-6890 waste, including pure compound,
solutions, and contaminated materials (e.g., pipette tips, vials, gloves), from all other waste
streams.

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
should be compatible with the chemical nature of the waste.

Step 2: Proper Labeling

o Label the waste container with "Hazardous Waste - R-6890" and include the full chemical
name.

 Affix any additional hazard pictograms as required by your institution's Environmental Health
and Safety (EHS) department and local regulations.

Step 3: Secure Storage

o Store the sealed waste container in a secure, designated, and well-ventilated area away
from incompatible materials.

¢ Access to this storage area should be restricted to authorized personnel.
Step 4: Coordination with EHS and Licensed Waste Vendor
» Contact your institution's EHS department to initiate the disposal process.

e Your EHS department will have established procedures and contracts with licensed
hazardous waste disposal companies. If R-6890 is classified as a controlled substance in
your jurisdiction, disposal will need to be handled by a DEA-registered reverse distributor.
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Step 5: Documentation

o Complete all necessary waste disposal paperwork as required by your institution and the
waste vendor. This documentation is crucial for regulatory compliance and tracking the waste
from "cradle to grave."”

Step 6: Waste Pickup

e The licensed waste vendor will collect the properly packaged and labeled R-6890 waste for
transport to a permitted treatment, storage, and disposal facility.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of R-6890, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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